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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B103501 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of Serotonin Adipinate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Serotonin adipinate, the salt formed from the neurotransmitter serotonin (5-

hydroxytryptamine, 5-HT) and adipic acid, is a compound of significant interest in

pharmaceutical research. The formation of this salt can alter the physicochemical properties of

serotonin, such as its solubility, stability, and handling characteristics, which are critical

parameters in drug development.[1][2] This document provides a comprehensive overview of

the known physicochemical characteristics of serotonin adipinate, detailed experimental

protocols for their determination, and a summary of the relevant biological pathways for

context.

Physicochemical Properties
The key physicochemical properties of serotonin adipinate are summarized below. These

properties are a composite of its two constituent molecules: serotonin and adipic acid.[3]
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Property Value Reference

Molecular Formula C₁₆H₂₂N₂O₅ [1][4][5]

Molar Mass 322.36 g/mol [1][4][5][6]

Appearance Solid powder [3][5]

Boiling Point 416.1 °C at 760 mmHg [1]

Flash Point 205.4 °C [1]

Vapor Pressure 1.63 x 10⁻⁷ mmHg at 25°C [1]

Solubility and Dissociation
Property Value / Description Reference

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO).[3] The adipic acid

salt form may lead to a

different solubility profile

compared to serotonin alone.

[1]

pKa

The protonated amino group of

the serotonin moiety has a pKa

of approximately 9.97,

indicating it exists in a

protonated form at

physiological pH.[7]

Structural and Crystallographic Data
The crystal structure of serotonin adipinate has been determined, revealing a salt composed

of the serotonin cation (C₁₀H₁₃N₂O⁺) and the adipate anion (C₆H₉O₄⁻).[7][8] The conformation

and packing of the ions in the crystal lattice are influenced by a network of hydrogen bonds and

stacking interactions.[2][7][8]
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Property Description Reference

Chemical Structure

An ionic bond between the

protonated amine group of

serotonin and a deprotonated

carboxylic acid group of adipic

acid.[1][3]

InChIKey
QUDKLAIWRJDCMU-

UHFFFAOYSA-N
[4][5][6]

SMILES
C1=CC2=C(C=C1O)C(=CN2)

CCN.C(CCC(=O)O)CC(=O)O
[4]

Crystal System
Data not specified in the

provided search results.

Key Interactions

Hydrogen bonding and

stacking interactions between

ions are crucial for the crystal

conformation.[2][7][8]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible characterization of

active pharmaceutical ingredients (APIs). The following sections describe standard protocols

for determining key physicochemical properties.

Melting Point Determination
The melting point provides an indication of purity.[9][10] Pure crystalline compounds typically

exhibit a sharp melting range.[10]

Methodology: Capillary Method[11][12]

Sample Preparation: A small amount of the dry, powdered serotonin adipinate is placed in a

capillary tube and compacted to a height of 1-2 mm.[9][13]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., DigiMelt or

Mel-Temp) alongside a calibrated thermometer.[9][10]

Heating: The sample is heated at a controlled, slow rate (e.g., 2 °C/min) near the expected

melting point to ensure thermal equilibrium.[9][10]

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid crystal disappears (completion) are recorded. This range

is the melting point.[10][12]

Replicates: The measurement is repeated with fresh samples to ensure accuracy.[12]
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Workflow: Melting Point Determination

Preparation

Measurement

Data Recording

Dry and powder the
serotonin adipinate sample

Pack sample into a
capillary tube (1-2 mm height)

Place capillary in
melting point apparatus

Heat at a slow, controlled
rate (e.g., 2°C/min)

Observe sample through
viewing lens

Record temperature at
first sign of melting (T_onset)

Record temperature when
sample is fully liquid (T_clear)

Report melting range
(T_onset - T_clear)
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Workflow: Shake-Flask Solubility Determination

Setup

Equilibration

Analysis

Prepare aqueous buffers
(pH 1.2 - 6.8)

Add excess API to a
known volume of buffer

Agitate flasks at constant
temperature (e.g., 37°C)

Continue agitation until
equilibrium is reached (24-72h)

Separate solid and liquid
phases (centrifuge/filter)

Withdraw clear supernatant

Quantify API concentration
using a validated assay (e.g., HPLC)
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Workflow: Potentiometric pKa Determination

Preparation

Titration

Analysis

Calibrate pH meter
with standard buffers

Prepare a precise concentration
of API solution (e.g., 1 mM)

Place solution in vessel
with pH electrode

Add standardized titrant
(acid or base) incrementally

Record pH after
each addition

Plot pH vs. Volume
of titrant added

Determine the inflection
point of the curve

Calculate pKa from
the titration data
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Serotonin Synthesis and Metabolism Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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